Cas no 17377-97-8 (N-[(furan-2-yl)methyl]-4-methoxyaniline)

• Product Name: N-[(furan-2-yl)methyl]-4-methoxyaniline
• CAS No: 17377-97-8
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• MDL: MFCD00452896
• CID: 218119
• PubChem ID: 796203
• Update Time: 2025-10-30

N-[(furan-2-yl)methyl]-4-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• N-(Furan-2-ylmethyl)-4-methoxyaniline
• 2-Furanmethanamine,N-(4-methoxyphenyl)-
• Furfuryl-p-methoxyanilin
• N-Furfuryl-p-anisidin
• N-furfuryl-p-anisidine
• TIMTEC-BB SBB011053
• FURAN-2-YLMETHYL-(4-METHOXY-PHENYL)-AMINE
• N-[(furan-2-yl)methyl]-4-methoxyaniline
• Oprea1_711386
• CHEMBL438182
• Oprea1_245560
• A881741
• EN300-33054
• FT-0637547
• DTXSID60355301
• F1984-0258
• SB61305
• BAS 04444743
• furan-2-ylmethyl(4-methoxyphenyl)amine
• AB01318793-02
• AKOS000241555
• n-(2-furylmethyl)-n-(4-methoxyphenyl)amine
• NCGC00323847-01
• 2-Furanmethanamine, N-(4-methoxyphenyl)-
• 17377-97-8
• STL208147
• DB-043959

• MDL： MFCD00452896
• Inchi： 1S/C12H13NO2/c1-14-11-6-4-10(5-7-11)13-9-12-3-2-8-15-12/h2-8,13H,9H2,1H3
• InChI Key： XOLWFGQYSFKMFU-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 203.09500
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 324.2±27.0 °C at 760 mmHg
• Flash Point: 149.9±23.7 °C
• PSA: 34.40000
• LogP: 2.97330
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-[(furan-2-yl)methyl]-4-methoxyaniline Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-[(furan-2-yl)methyl]-4-methoxyaniline

Professional Introduction to N-[(furan-2-yl)methyl]-4-methoxyaniline (CAS No. 17377-97-8)

N-[(furan-2-yl)methyl]-4-methoxyaniline (CAS No. 17377-97-8) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential applications in drug development. This compound, characterized by its furan and aniline moieties, represents a promising scaffold for the synthesis of bioactive molecules.

The chemical structure of N-[(furan-2-yl)methyl]-4-methoxyaniline consists of a benzene ring substituted with a methoxy group at the 4-position and an N-methylfuran side chain. This arrangement imparts distinct electronic and steric properties, making it a versatile intermediate in organic synthesis. The presence of both electron-donating and withdrawing groups enhances its reactivity, facilitating various chemical transformations that are crucial for medicinal chemistry applications.

In recent years, the pharmaceutical industry has increasingly focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The structural features of N-[(furan-2-yl)methyl]-4-methoxyaniline make it an attractive candidate for designing molecules that target specific biological pathways. For instance, the furan ring has been widely explored in medicinal chemistry due to its ability to interact with biological receptors in a manner that can modulate enzyme activity and signal transduction.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of pharmacologically active agents. Researchers have leveraged its structural motifs to develop molecules with antimicrobial, anti-inflammatory, and anticancer properties. The methoxy group at the 4-position of the benzene ring further enhances its utility by providing a site for further functionalization, allowing chemists to tailor the compound's properties to specific therapeutic needs.

The synthesis of N-[(furan-2-yl)methyl]-4-methoxyaniline involves multi-step organic reactions that highlight the compound's synthetic versatility. Key steps include the formation of the N-methylfuran side chain through nucleophilic substitution reactions, followed by methoxylation at the 4-position of the benzene ring. These synthetic pathways have been optimized to ensure high yields and purity, making the compound readily available for further derivatization.

The pharmacological profile of N-[(furan-2-yl)methyl]-4-methoxyaniline has been extensively studied in recent research endeavors. Preclinical studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. Additionally, its interaction with neurotransmitter receptors has been explored, suggesting potential applications in treating neurological disorders.

The integration of computational methods into drug discovery has further enhanced the understanding of N-[(furan-2-yl)methyl]-4-methoxyaniline's pharmacological properties. Molecular modeling studies have provided insights into how this compound binds to biological targets at the atomic level, guiding the design of more effective derivatives. These computational approaches complement experimental investigations, offering a comprehensive strategy for optimizing drug candidates.

In conclusion, N-[(furan-2-yl)methyl]-4-methoxyaniline (CAS No. 17377-97-8) represents a valuable compound in pharmaceutical chemistry due to its unique structural features and synthetic versatility. Its potential as a precursor for bioactive molecules has been recognized by researchers worldwide, leading to numerous studies exploring its pharmacological applications. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this will play an increasingly important role in drug discovery and development.